Cas no 116150-20-0 (1-Acetylpyrrolidin-2-ylboronic Acid)

• Product Name: 1-Acetylpyrrolidin-2-ylboronic Acid
• CAS No: 116150-20-0
• MF: C₆H₁₂BNO₃
• MW: 156.975381851196
• CID: 132554
• PubChem ID: 45086095
• Update Time: 2025-04-19

1-Acetylpyrrolidin-2-ylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (1-Acetylpyrrolidin-2-yl)boronic acid
• Boronic acid,(1-acetyl-2-pyrrolidinyl)- (9CI)
• 1-Acetylpyrrolidin-2-ylboronic acid
• C6H12BNO3
• AKOS015999307
• SCHEMBL15335279
• 116150-20-0
• A893608
• DTXSID20665877
• (1-Acetylpyrrolidin-2-yl)boronicacid
• Boronic acid, (1-acetyl-2-pyrrolidinyl)- (9CI)
• 1-Acetylpyrrolidin-2-ylboronic Acid

• MDL： MFCD18383203
• Inchi： 1S/C6H12BNO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6,10-11H,2-4H2,1H3
• InChI Key： WTJDJKWJLYRNPJ-UHFFFAOYSA-N
• SMILES： OB(C1CCCN1C(C)=O)O

Computed Properties

• Exact Mass: 157.09100
• Monoisotopic Mass: 157.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77000
• LogP: -0.63290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines